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Compound of Interest

Compound Name: Cesium perchlorate

Cat. No.: B076103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the essential thermochemical data for
Cesium Perchlorate (CsClOa4). The information is presented to support research and
development activities where this compound's energetic and physical properties are of interest.
This document summarizes key quantitative data, outlines detailed experimental protocols for
its characterization, and visualizes relevant chemical processes.

Core Thermochemical and Physical Data

Cesium perchlorate is a white, crystalline inorganic salt.[1] Like all perchlorates, it is a strong
oxidant, and its thermochemical properties are critical for understanding its stability, reactivity,
and potential applications.[1] The following tables summarize the key physical and
thermochemical parameters for Cesium Perchlorate.

Table 1: Physical and Structural Properties of Cesium Perchlorate
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Property Value Reference(s)
Chemical Formula CsClOa [1]

Molar Mass 232.36 g/mol [1]
Appearance Colorless or white crystals [11[2]

Density 3.327 g/cm?3 [1112]
Decomposition Temp. ~250 °C (523 K) [1][3]

Orthorhombic (Pnma) < 219
Crystal Structure _ [21[3]
°CCubic (F43m) > 219 °C

Refractive Index (n_D) 1.4887 [11[3]
Solubility in Water 1.974 g/100 mL at 25 °C [1][2]
Solubility Product (K_sp) 3.95x103at25°C [3]

Table 2: Standard Thermochemical Data for Cesium Perchlorate at 298.15 K (25 °C)

Property Symbol Value Reference(s)

Std. Enthalpy of

_ AH°f -443.1 kJ/mol [4]
Formation
Std. Gibbs Free
. AGef -314.3 kJ/mol [4]
Energy of Formation
Std. Molar Entropy S° 175.1 J/mol-K [4]
Molar Heat Capacity
C_p_ 108.3 J/mol-K [4]
(constant P)
Enthalpy of Solution
T AH°sol +55.48 kJ/mol [4]
(infinite dilution)
Activation Energy
E_a_ ~125 kJ/mol [3]

(Thermal Decomp.)
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Chemical Processes and Pathways

The chemical behavior of Cesium Perchlorate is dominated by its dissolution in aqueous
media and its decomposition at elevated temperatures.

Dissolution in Water

When dissolved in water, Cesium Perchlorate dissociates into its constituent ions. This
process is endothermic, meaning it absorbs heat from the surroundings, which can be
observed as a drop in the solution's temperature.[5]
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Figure 1: Dissolution and dissociation of Cesium Perchlorate in water.

Thermal Decomposition

Upon heating, Cesium Perchlorate decomposes. This process follows first-order kinetics and
proceeds through the formation of an intermediate chlorate species before yielding solid
Cesium Chloride and Oxygen gas.[3] The decomposition begins at approximately 250 °C.[1][3]
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Figure 2: Thermal decomposition pathway of Cesium Perchlorate.

Experimental Protocols

The determination of thermochemical data relies on precise experimental techniques. The
following sections detail generalized protocols for solution calorimetry and differential scanning
calorimetry.

Protocol 1: Determination of Enthalpy of Solution via
Calorimetry

This protocol describes the measurement of the heat of solution using a constant-pressure
calorimeter, such as a "coffee-cup" calorimeter.

Objective: To measure the enthalpy change (AH_sol ) when Cesium Perchlorate dissolves in
water.

Materials:

o Cesium Perchlorate (CsClOa4), analytical grade
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« Distilled or deionized water

o Calorimeter (e.g., two nested polystyrene cups with a lid)[6]
 Digital thermometer (resolution of 0.1 °C or better)

o Magnetic stirrer and stir bar (optional) or manual stirrer

» Analytical balance (resolution of 0.001 g)

o Graduated cylinder or volumetric flask

Procedure:

o Calorimeter Setup: Assemble the calorimeter by nesting two polystyrene cups. Place it in a
beaker for stability.[5]

o Water Measurement: Accurately measure a known volume of distilled water (e.g., 50.0 mL)
and transfer it into the calorimeter.[6]

« Initial Temperature: Place the lid on the calorimeter, insert the thermometer through the lid
into the water, and allow the system to reach thermal equilibrium. Record the stable initial
temperature (T_initial_) of the water.[5][7]

o Sample Preparation: Accurately weigh a specific mass (e.g., 2-5 g) of dry Cesium
Perchlorate. The exact mass must be recorded.[6]

» Dissolution: Quickly and carefully add the weighed CsClOa to the water in the calorimeter.
Immediately replace the lid and begin stirring to ensure the salt dissolves completely.[6][7]

o Temperature Monitoring: Monitor the temperature of the solution as the salt dissolves.
Record the lowest stable temperature reached (T_final_).[6]

o Calculations:
o Calculate the temperature change: AT =T_final_ - T_initial_.

o Calculate the total mass of the solution (mass of water + mass of salt).
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o Calculate the heat absorbed by the solution (gq_soln_) using the formula: g_soln = m_soln
x c_s x AT, where c_s is the specific heat capacity of the solution (assumed to be that of
water, 4.184 J/g-°C).[7]

o The heat of the reaction (g_rxn_) is equal in magnitude but opposite in sign to the heat
absorbed by the solution: g_rxn = -q_soln_.[5]

o Calculate the moles of CsClOa4 dissolved.

o Determine the molar enthalpy of solution: AH_sol_ = q_rxn_ / moles of CsCIOa.
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Figure 3: Experimental workflow for solution calorimetry.
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Protocol 2: Thermal Decomposition Analysis using
Differential Scanning Calorimetry (DSC)

This protocol provides a general method for analyzing the thermal stability and decomposition
of Cesium Perchlorate.

Objective: To determine the onset temperature and characteristics of the thermal
decomposition of CsClOa.

Materials:

Cesium Perchlorate (CsClOa4)

Differential Scanning Calorimeter (DSC) instrument

Sample pans (typically aluminum or alumina)

High-purity inert purge gas (e.g., nitrogen or argon)
Procedure:

o Sample Preparation: Accurately weigh a small amount of the CsClO4 sample (typically 1-5
mg) into a DSC sample pan.[8]

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
o Experimental Conditions: Program the DSC instrument. A typical program involves:

o An initial isothermal period at a low temperature (e.g., 30 °C) to establish a stable
baseline.

o Atemperature ramp at a constant heating rate (e.g., 10 °C/min) to a temperature beyond
the expected decomposition (e.g., 500 °C).[8]

o Maintain a constant flow of inert purge gas (e.g., 20-50 mL/min) throughout the experiment
to remove decomposition products.[8]

o Data Acquisition: Start the experiment and record the heat flow as a function of temperature.
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o Data Analysis:

o

The resulting DSC curve will show peaks corresponding to thermal events.

[¢]

An endothermic peak around 219 °C indicates the orthorhombic-to-cubic phase transition.

[3]

[¢]

A sharp exothermic peak indicates the thermal decomposition. The onset temperature of
this peak is taken as the decomposition temperature.

[¢]

The area under the exothermic peak can be integrated to determine the enthalpy of
decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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